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Compound of Interest

Compound Name: Sophoraflavanone G

Cat. No.: B1683828

Essential Safety and Handling Guide for
Sophoraflavanone G

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Sophoraflavanone G in a laboratory setting. It is intended for
researchers, scientists, and drug development professionals.

Disclaimer: A specific Safety Data Sheet (SDS) for pure Sophoraflavanone G is not publicly
available. The information provided below is based on the safety data for a Sophora
angustifolia root extract containing Sophoraflavanone G, general safety protocols for handling
flavonoids and powdered chemicals, and good laboratory practices. A comprehensive risk
assessment by a qualified safety professional is strongly recommended before handling this
compound.

Hazard Identification and Classification

Based on available data for similar compounds, Sophoraflavanone G should be handled as a
substance that is potentially harmful if swallowed and may cause skin and eye irritation. As a
powdered substance, it can also pose a respiratory hazard if inhaled.

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling
Sophoraflavanone G.
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PPE Category Specification Purpose

To prevent skin contact with

Hand Protection Nitrile or Neoprene gloves.
the compound.

S To protect eyes from dust
) Safety goggles with side- ) )
Eye Protection ) ) particles and potential
shields or a face shield.

splashes.
] A fully buttoned laboratory To protect skin and clothing
Body Protection o
coat. from contamination.

) To prevent inhalation of
A NIOSH-approved respirator _ o _
] ) ) airborne powder. This is crucial
. _ with an organic vapor cartridge ]
Respiratory Protection ) ] when handling the powder
and a P95 or higher particulate ] N ]
] outside of a certified chemical
filter.
fume hood.

Operational Plan: Step-by-Step Handling
Procedures

1.

Preparation:
Read and understand this safety guide and any available safety information thoroughly.

Ensure a calibrated analytical balance is located inside a certified chemical fume hood or a
powder containment hood.

Prepare all necessary equipment, including spatulas, weighing paper, and appropriate
solvent for dissolution.

Verify that an emergency eyewash station and safety shower are accessible and operational.
. Weighing and Aliquoting (in a chemical fume hood):

Don the required PPE as specified in the table above.
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e Perform all manipulations of the solid compound within the fume hood to minimize inhalation
exposure.

o Carefully weigh the desired amount of Sophoraflavanone G powder.

e If preparing a stock solution, slowly add the solvent to the powder to avoid generating dust.
o Ensure the container is securely capped after use.

3. Dissolution:

e If preparing a solution, add the solvent to the solid to minimize dust formation.

» Use a vortex mixer or sonicator to aid dissolution if necessary, ensuring the container is
sealed.

4. Post-Handling:

o Clean all equipment and the work area thoroughly with an appropriate solvent (e.g., 70%
ethanol) and then with soap and water.

» Dispose of all contaminated disposables as hazardous waste.
* Remove PPE in the correct order to avoid self-contamination (gloves last).

e Wash hands thoroughly with soap and water after removing gloves.

Emergency Procedures
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Emergency Situation

Immediate Action

Skin Contact

Immediately wash the affected area with
copious amounts of soap and water for at least

15 minutes. Remove contaminated clothing.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek medical

attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention.

Ingestion

Do NOT induce vomiting. If the person is
conscious, rinse their mouth with water. Seek

immediate medical attention.

Spill

Evacuate the area. Wear appropriate PPE. For
small spills, gently cover the powder with an
absorbent material to avoid creating dust. For
larger spills, follow your institution's chemical

spill response protocol.

Disposal Plan

All waste containing Sophoraflavanone G, including the pure compound, solutions, and

contaminated materials (e.g., gloves, pipette tips, weighing paper), must be treated as

hazardous chemical waste.

Step-by-Step Disposal Protocol:

o Solid Waste:

o Collect unused or expired powder in a designated, clearly labeled, and sealed hazardous

waste container.

e Liquid Waste:
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o Collect solutions containing Sophoraflavanone G in a separate, leak-proof, and clearly
labeled hazardous waste container.

o Contaminated Materials:

o Dispose of all contaminated disposables, such as gloves and weighing paper, in a
designated solid hazardous waste container.

o Waste Segregation:

o Do not mix Sophoraflavanone G waste with other incompatible waste streams.
o Storage and Collection:

o Store waste containers in a designated, well-ventilated, and secure area.

o Arrange for waste collection by your institution's environmental health and safety
department.

Visual Guides
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Caption: A logical workflow for the safe handling of Sophoraflavanone G.
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[https://www.benchchem.com/product/b1683828#personal-protective-equipment-for-
handling-sophoraflavanone-g]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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